![molecular formula C10H8O B3044119 1,2,3,4,5,6,7-Heptadeuterio-8-deuteriooxynaphthalene CAS No. 207569-03-7](/img/structure/B3044119.png)
1,2,3,4,5,6,7-Heptadeuterio-8-deuteriooxynaphthalene
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Research in the field of synthetic organic chemistry has explored the synthesis and characterization of complex naphthalene derivatives, including those with multiple chloro substitutions such as hexa- and heptachloronaphthalenes. These compounds are obtained through reduction reactions and have been used to study the properties of polychloronaphthalenes, which have environmental relevance. For instance, hexa- and heptachloronaphthalenes have been synthesized from decachloro-1,4-dihydronaphthalene using lithium aluminum hydride, highlighting the synthetic routes to obtain such chlorinated naphthalenes and their potential applications in studying environmental pollutants (Haglund & Bergman, 1989).
Organic Synthesis Methodologies
In organic synthesis, the regioselective lithiation of naphthalene derivatives, such as 1-methoxynaphthalene, has been extensively studied. These methodologies allow for precise functionalization of the naphthalene core, which is crucial in the synthesis of complex organic molecules. Research has shown that different lithiating agents can lead to regioselective lithiation at specific positions on the naphthalene ring, demonstrating the versatility of naphthalene derivatives in organic synthesis (Betz & Bauer, 2002).
Chemical Physics and Material Science
Naphthalene derivatives have also been studied in the context of chemical physics and material science, particularly in the synthesis and characterization of novel materials such as bisphthalocyanines and carbasugars. These studies explore the electrochemical and spectroelectrochemical properties of naphthalene-based compounds, which are of interest for their potential applications in electronic devices, sensors, and as inhibitors in biochemical processes. For example, novel carbasugar derivatives synthesized from naphthalene have shown potent inhibitory effects against carbonic anhydrase, an enzyme involved in various physiological processes (Kelebekli, Balcı, & Şahin, 2014).
Environmental Toxicology
The study of chlorinated naphthalene congeners has also extended to environmental toxicology, where their effects on hepatic microsomal drug-metabolizing enzymes in rats have been investigated. Such studies provide insights into the biological impacts of polychlorinated naphthalenes, contributing to our understanding of their toxicity and mechanisms of action in biological systems (Campbell et al., 1983).
Analytical Chemistry
In analytical chemistry, the separation and identification of chlorinated naphthalene isomers using gas chromatography have been explored. These techniques are crucial for the environmental monitoring of polychlorinated naphthalenes, which are persistent organic pollutants. The ability to isolate and quantify individual isomers is important for assessing their distribution, fate, and potential health risks in the environment (Imagawa & Yamashita, 1997).
properties
IUPAC Name |
1,2,3,4,5,6,7-heptadeuterio-8-deuteriooxynaphthalene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H/i1D,2D,3D,4D,5D,6D,7D/hD | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJCVRFUGPWSIIH-GZORGGLCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C2C(=C1[2H])C(=C(C(=C2O[2H])[2H])[2H])[2H])[2H])[2H] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101295790 | |
Record name | 1-Naphthalen-2,3,4,5,6,7,8-d7-ol-d | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101295790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
207569-03-7 | |
Record name | 1-Naphthalen-2,3,4,5,6,7,8-d7-ol-d | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=207569-03-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthalen-2,3,4,5,6,7,8-d7-ol-d | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101295790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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